Cas no 1519225-95-6 (2-bromo-5H,6H,7H,8H-imidazo1,2-apyridine)

• Product Name: 2-bromo-5H,6H,7H,8H-imidazo1,2-apyridine
• CAS No: 1519225-95-6
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• MDL: MFCD26516507
• CID: 3166650
• PubChem ID: 71721331
• Update Time: 2025-05-20

2-bromo-5H,6H,7H,8H-imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine, 2-bromo-5,6,7,8-tetrahydro-
• 2-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridine
• AT22749
• 2-bromo-5H,6H,7H,8H-imidazo(1,2-a)pyridine
• CS-0102323
• 818-889-6
• MFCD26516507
• 1519225-95-6
• UKC22595
• SCHEMBL24880383
• EN300-252275
• 2-bromo-5H,6H,7H,8H-imidazo1,2-apyridine

• MDL： MFCD26516507
• Inchi： 1S/C7H9BrN2/c8-6-5-10-4-2-1-3-7(10)9-6/h5H,1-4H2
• InChI Key： RIUIZRCFHHTARZ-UHFFFAOYSA-N
• SMILES： C12=NC(Br)=CN1CCCC2

Computed Properties

• Exact Mass: 199.99491Da
• Monoisotopic Mass: 199.99491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-bromo-5H,6H,7H,8H-imidazo1,2-apyridine

Exploring the Versatile Applications and Properties of 2-Bromo-5H,6H,7H,8H-Imidazo[1,2-a]Pyridine (CAS No. 1519225-95-6)

In the ever-evolving field of organic chemistry, 2-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridine (CAS No. 1519225-95-6) has emerged as a compound of significant interest due to its unique structural properties and broad applicability. This heterocyclic compound, featuring a fused imidazo[1,2-a]pyridine core with a bromine substituent, is widely utilized in pharmaceutical research, material science, and agrochemical development. Its molecular formula, C7H7BrN2, and distinct reactivity make it a valuable building block for synthesizing more complex molecules.

The 2-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridine structure is particularly noteworthy for its role in drug discovery. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, especially in the development of kinase inhibitors and antiviral agents. The bromine atom at the 2-position offers a reactive site for further functionalization, enabling the creation of diverse derivatives with tailored biological activities. This adaptability has positioned 2-bromoimidazo[1,2-a]pyridine as a key intermediate in medicinal chemistry.

Beyond pharmaceuticals, 2-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridine finds applications in the synthesis of advanced materials. Its conjugated π-system and electron-rich nature make it suitable for developing organic semiconductors and light-emitting diodes (OLEDs). With the growing demand for sustainable energy solutions, researchers are investigating its potential in photovoltaic devices, where its optoelectronic properties could enhance energy conversion efficiency.

The agrochemical industry also benefits from 2-bromoimidazo[1,2-a]pyridine derivatives, which serve as precursors for crop protection agents. As global food security becomes a pressing concern, the development of eco-friendly pesticides and herbicides has gained momentum. The structural versatility of 2-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridine allows for the design of compounds with targeted activity against pests while minimizing environmental impact.

Recent advancements in synthetic methodologies have improved the accessibility of 2-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridine. Modern catalytic techniques, such as transition metal-catalyzed cross-coupling reactions, enable efficient modifications of its core structure. These innovations align with the principles of green chemistry, reducing waste and energy consumption during production. The compound's compatibility with sustainable synthesis routes further enhances its appeal in industrial applications.

Quality control and analytical characterization are critical when working with 2-bromoimidazo[1,2-a]pyridine. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry ensure purity and structural integrity. These analytical protocols are essential for maintaining consistency in research and manufacturing processes, particularly in pharmaceutical applications where compound purity directly impacts efficacy and safety.

The market for 2-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridine is experiencing steady growth, driven by increasing demand from the life sciences sector. Specialty chemical suppliers are expanding their portfolios to include this compound and its derivatives, catering to the needs of academic institutions and industrial laboratories. As research into its applications continues, the commercial significance of 2-bromoimidazo[1,2-a]pyridine is expected to rise correspondingly.

Future research directions for 2-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridine may explore its potential in emerging fields such as bioorthogonal chemistry and targeted drug delivery systems. The compound's ability to participate in click chemistry reactions could enable the development of innovative diagnostic tools and therapeutic agents. Additionally, computational modeling studies may provide deeper insights into its electronic properties and reactivity patterns, facilitating the design of next-generation functional materials.

In conclusion, 2-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridine (CAS No. 1519225-95-6) represents a multifaceted compound with substantial scientific and industrial value. Its diverse applications span pharmaceuticals, materials science, and agrochemicals, reflecting the compound's adaptability and importance in modern chemistry. As synthetic techniques advance and new applications emerge, 2-bromoimidazo[1,2-a]pyridine will undoubtedly remain at the forefront of chemical innovation, contributing to solutions for some of today's most pressing technological and societal challenges.